Cas no 28393-00-2 (10,12-Heneicosadiynoicacid)

• Product Name: 10,12-Heneicosadiynoicacid
• CAS No: 28393-00-2
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 252080
• PubChem ID: 9836680
• Update Time: 2025-04-19

10,12-Heneicosadiynoicacid Chemical and Physical Properties

Names and Identifiers

• 10,12-Heneicosadiynoicacid
• 10,12-HENEICOSADIYNOIC ACID
• 28393-00-2
• SCHEMBL455799
• DTXSID60431533

• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-8,13-20H2,1H3,(H,22,23)
• InChI Key： NBZNZQNWYUMMBZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCC#CC#CCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.25602
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3